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Compound Focus: N-Nitrophthalamide

CAS No.: 5336-97-0

Cat. No.: S6585608

4-Nitrophthalamide: Basic Information

The table below summarizes the key identifiers and physical properties of 4-nitrophthalamide as found in

chemical catalogs and a research paper.

Property Details

CAS Number 13138-53-9 [1] [2] [3]
Molecular CsH7N30a4 [1] [2] [3]
Formula

Molecular Weight 209.16 g/mol [1] [2] [3]

Melting Point 195°C [2] and 223°C [4] (Reported values differ; likely due to different
measurement conditions or purity).

Physical Form Yellow to beige crystalline powder [2]
Primary Intermediate in the synthesis of phthalocyanines [1] [4]
Application

Synthesis and Workflow
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One published synthesis method for 4-nitrophthalamide and its subsequent conversion is outlined below.

This protocol can serve as a reference when establishing your own process.

Synthesis Protocol from Research [4]:

¢ Reaction: The synthesis begins with the nitration of phthalamide, which introduces a nitro group at
the 4-position to form 4-nitrophthalamide.

e Dehydration: The 4-nitrophthalamide is then dehydrated using thionyl chloride (SOCIz) in the
presence of N,N-Dimethylformamide (DMF) as a solvent. This step converts the diamide into 4-
nitrophthalonitrile.

¢ Derivatization: The resulting 4-nitrophthalonitrile can be further reacted with other compounds, such
as ciprofloxacin in DMF, to form substituted phthalonitrile derivatives.

¢ Cyclotetramerization: Finally, the phthalonitrile derivative undergoes cyclotetramerization in the
presence of a metal salt (e.g., nickel) to form the target substituted metal phthalocyanine complex.

The following diagram illustrates this multi-step experimental workflow:
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Scale-Up Principles and Potential Challenges

While specific scale-up issues for 4-nitrophthalamide are not documented in the search results, general
chemical engineering principles apply. Scaling a reaction from the lab bench to a larger reactor introduces

challenges primarily related to mixing and heat transfer.

When moving to a larger vessel, the volume of the reaction mixture increases cubically, while the surface
area available for heat exchange only increases quadratically. This can lead to dangerous heat buildup.
Similarly, achieving the same mixing efficiency as in a small flask requires careful consideration of impeller

design and agitation speed [5].

A common strategy for scale-up is to maintain a constant power input per unit volume (P/V) between
different reactor scales. This parameter influences mechanical shear stress, mixing quality, and mass transfer,
which are critical for reproducible results [5]. The following chart outlines the logical process for diagnosing

a scale-up problem related to these factors.
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Characterization and Analysis

For quality control during scale-up, you can reference the following characterization data reported for

synthesized 4-nitrophthalamide [4]:

e Spectroscopy: The structure of the synthesized compound was confirmed using NMR and FT-IR
spectrophotometry.

e Thermal Analysis: The thermal stability of the final phthalocyanine product was checked by
Thermogravimetric Analysis (TGA). It began to show weight loss at 309°C, indicating high thermal
stability.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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